2-Methyl-1-(4-(6-nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)propan-1-one
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound involve coupling reactions and treatment with 1-(2-chloro ethyl) piperidine hydrochloride . Further details would require a thorough review of the specific synthetic pathway used.Scientific Research Applications
- Thiazoles have been investigated for their antimicrobial properties. While specific studies on this compound are limited, related thiazole derivatives have demonstrated antimicrobial effects . Further research could explore its potential as an antibacterial or antifungal agent.
- The thiazole ring system has been associated with anti-inflammatory activity. Although direct studies on this compound are scarce, synthesized derivatives have shown comparable anti-inflammatory effects to standard drugs like ibuprofen .
- Thiazoles have been explored as potential antitumor agents. For instance, a synthesized compound with a similar structure demonstrated potent effects against prostate cancer cells .
- A related compound, 5-(1,3-benzothiazol-6-yl)-4-(4-methyl-1,3-thiazol-2-yl)-1H-imidazole, was designed as an inhibitor of transforming growth factor-β type I receptor kinase . This suggests that similar derivatives might have kinase inhibitory properties.
- Some thiazole-based compounds have weak COX-1 inhibitory activity. While this specific compound’s COX-1 inhibition hasn’t been directly studied, exploring its potential in modulating cyclooxygenase pathways could be interesting .
- Recent synthetic developments have focused on benzothiazole-based anti-tubercular compounds. Investigating whether this compound exhibits anti-tubercular effects could be worthwhile .
Antimicrobial Activity
Anti-Inflammatory Properties
Antitumor and Cytotoxic Activity
Inhibitors of Transforming Growth Factor-β Type I Receptor Kinase
COX-1 Inhibition
Anti-Tubercular Activity
Safety and Hazards
The safety and hazards associated with this compound are not explicitly mentioned in the available resources. As a research compound, it is not intended for human or veterinary use.
Future Directions
The future directions for this compound could involve further exploration of its potential anti-inflammatory properties, as suggested by studies on similar compounds . Additionally, molecular docking studies could be conducted to check the three-dimensional geometrical view of the ligand binding to their protein receptor .
properties
IUPAC Name |
2-methyl-1-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4O3S/c1-10(2)14(20)17-5-7-18(8-6-17)15-16-12-4-3-11(19(21)22)9-13(12)23-15/h3-4,9-10H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMWPNSSZCBFQAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCN(CC1)C2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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